Cas no 848608-69-5 (3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid)

3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid structure
848608-69-5 structure
Product Name:3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid
CAS No:848608-69-5
MF:C10H9F3O3
MW:234.171873807907
CID:5884454
PubChem ID:62394948
Update Time:2023-11-27

3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, β-hydroxy-3-(trifluoromethyl)-
    • 3-Hydroxy-m-(trifluoromethyl)hydrocinnamic acid
    • Benzenepropanoic acid, beta-hydroxy-3-(trifluoromethyl)-
    • 3-Hydroxy-3-(3-(trifluoromethyl)phenyl)propanoic acid
    • 3-Hydroxy-3'-CF3-hydrocinnamic acid
    • 3-hydroxy-3-[3-(trifluoromethyl)phenyl]propanoic acid
    • BENZENEPROPANOIC ACID, .BETA.-HYDROXY-3-(TRIFLUOROMETHYL)-
    • Cinacalcet (m6)
    • 0PZ8WB7D0N
    • Q27237080
    • EN300-1929953
    • AKOS011682175
    • UNII-0PZ8WB7D0N
    • 848608-69-5
    • 3-hydroxy-3-3-(trifluoromethyl)phenylpropanoic acid
    • Inchi: 1S/C10H9F3O3/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8,14H,5H2,(H,15,16)
    • InChI Key: ARFYNQMPBJSMQL-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(C(F)(F)F)C=1)(O)CC(=O)O

Computed Properties

  • Exact Mass: 234.05037863g/mol
  • Monoisotopic Mass: 234.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.417±0.06 g/cm3(Predicted)
  • Boiling Point: 311.7±42.0 °C(Predicted)
  • pka: 4.16±0.10(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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